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Compound of Interest

Compound Name: Deltasol

Cat. No.: B1594966

Deltasol Sensor Fault Troubleshooting Center

This technical support center provides troubleshooting guidance for sensor fault messages on
Deltasol solar controllers. The information is tailored for researchers, scientists, and drug
development professionals who may be utilizing these controllers in their experimental setups.

Frequently Asked Questions (FAQs)
Q1: What does a sensor fault message on my Deltasol controller indicate?

A sensor fault message indicates that the controller is not receiving a valid signal from one or
more of its temperature sensors. This could be due to a problem with the sensor itself, the
connecting cable, or the terminals on the controller.[1][2][3][4][5] The controller will typically
display an error code or a flashing symbol to identify the faulty sensor.[1][2][3][6][7][8]

Q2: How can | identify which sensor is faulty?

The Deltasol controller will indicate the faulty sensor on its display. This is often done through
a flashing sensor symbol or by displaying an error code instead of a temperature reading when
viewing the specific sensor channel.[1][2][3][6][7][8] Refer to your controller's manual for the
specific method of identifying the problematic sensor.

Q3: What are the common error codes associated with sensor faults?

The most common error codes for sensor faults on Deltasol controllers are:
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» -88.8 or a similar message indicating a line break. This means the controller is not detecting
any connection to the sensor.[1][2][3][4][9][10]

» 888.8 or a similar message indicating a short circuit. This suggests that the sensor's internal
wiring or the connecting cable is shorted.[1][2][3][4][9][10]

Q4: Can | test the sensor myself to confirm if it's faulty?

Yes, you can test the Pt1000 temperature sensor using a multimeter with an ohmmeter
function. This involves disconnecting the sensor from the controller and measuring its electrical
resistance. The measured resistance should correspond to the ambient temperature.[1][3][4][5]

[6]1°]

Troubleshooting Guides
Initial Checks

Before proceeding with more detailed troubleshooting, perform these initial checks:

 Visual Inspection: Carefully inspect the sensor cable for any visible signs of damage, such as
cuts, abrasions, or kinks.

e Secure Connections: Ensure that the sensor cable is securely connected to the correct
terminals on the Deltasol controller. Check for any loose wires.

Experimental Protocol: Testing a Pt1000 Sensor

This protocol outlines the steps to test a Pt1000 temperature sensor for functionality.

Obijective: To determine if a Pt1000 sensor is providing the correct resistance reading
corresponding to the ambient temperature.

Materials:
e Multimeter with an ohmmeter function
o Thermometer to measure the ambient temperature

e Screwdriver to disconnect the sensor from the controller
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Procedure:
» Power Down: Disconnect the Deltasol controller from the power supply to ensure safety.

o Disconnect Sensor: Carefully disconnect the two wires of the suspect sensor from the

terminals on the controller.

o Set Multimeter: Set your multimeter to the resistance measurement mode (Q). Select a
range appropriate for measuring resistances around 1000 Q.

o Measure Resistance: Connect the multimeter probes to the two disconnected sensor wires.
The polarity of the connection does not matter.

e Record Measurement: Record the resistance value displayed on the multimeter.

o Measure Ambient Temperature: Use a thermometer to measure the current ambient
temperature where the sensor is located.

o Compare with Table: Compare the measured resistance with the expected resistance for the
measured ambient temperature using the Pt1000 Resistance Table below.

Data Interpretation:

» Matching Values: If the measured resistance is close to the value in the table for the
corresponding temperature, the sensor is likely functioning correctly. The issue may lie with
the cabling or the controller.

e "OL" or Infinite Resistance: If the multimeter displays "OL" (Over Limit) or a very high
resistance, this indicates a line break in the sensor or its cable.[1][2][3][4][9]

e Very Low Resistance (near 0 Q): A very low resistance reading indicates a short circuit within
the sensor or its cable.[1][2][3][4][9]

Data Presentation: Pt1000 Resistance Table

The following table provides the expected resistance values for a Pt1000 sensor at various
temperatures. This data is crucial for verifying sensor functionality.[11][12]
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Temperature (°C) Resistance (Q)
-10 960.9
0 1000.0
10 1039.0
20 1077.9
25 1097.3
30 1116.7
40 11554
50 1194.0
60 1232.4
70 1270.7
80 1308.9
90 1347.0
100 1385.0

Mandatory Visualizations
Logical Troubleshooting Workflow
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Caption: Troubleshooting workflow for Deltasol sensor faults.
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Caption: Simplified signaling pathway from sensor to controller display.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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